Cas no 1823797-09-6 (tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 1823797-09-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5290387
• PubChem ID: 130135591
• Update Time: 2026-03-10

tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7,13H2,1-3H3
• InChI Key： AUKSRRQPPIBRQT-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC2CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

Research Brief on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6)

This research brief provides an overview of the latest advancements and applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6), a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The compound's unique bicyclic structure and functional groups make it a versatile building block for drug discovery.

Recent publications have demonstrated the utility of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in the synthesis of sigma-1 receptor ligands, which are being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate receptor activity has been validated through in vitro and in vivo studies, showing promising results in preclinical models. Additionally, its role in the synthesis of antiviral agents has been explored, with particular interest in its application against RNA viruses.

Methodologically, the synthesis and characterization of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate have been refined to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Recent optimizations in the synthetic pathway have reduced production costs and environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, studies have reported that derivatives of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate exhibit significant binding affinity to target proteins, as evidenced by molecular docking simulations and binding assays. These findings underscore the compound's potential as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. Furthermore, pharmacokinetic studies have shown favorable absorption and distribution profiles, making it a viable candidate for further development.

Looking ahead, ongoing research aims to explore the broader applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in drug discovery, including its potential use in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and proven biological activity position it as a valuable asset in the quest for innovative treatments.

In conclusion, tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6) continues to be a focal point in chemical biology and medicinal chemistry research. Its applications in neurodegenerative disease therapeutics and antiviral drug development highlight its importance in addressing unmet medical needs. Future studies will likely expand its utility, paving the way for new breakthroughs in the field.